Cas no 1513252-93-1 (1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone
• CAS No: 1513252-93-1
• MF: C₉H₅BrF₄O
• MW: 285.03
• CID: 5081773
• Update Time: 2025-11-01

1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone

• Inchi： 1S/C9H5BrF4O/c1-4-2-3-5(10)6(7(4)11)8(15)9(12,13)14/h2-3H,1H3
• InChI Key： JIMSYGSIHHANKP-UHFFFAOYSA-N
• SMILES： C1(C)C(=C(C(=CC=1)Br)C(C(F)(F)F)=O)F

Additional information on 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone

Introduction to 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone (CAS No. 1513252-93-1)

1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone is a fluorinated aromatic ketone that has garnered significant attention in the field of medicinal chemistry due to its versatile structural features and potential biological activities. This compound, identified by the chemical abstracts service number 1513252-93-1, represents a class of molecules that are being extensively explored for their pharmacological properties. The presence of both bromo and fluoro substituents on the aromatic ring, combined with a methyl group and a trifluoromethyl group on the carbonyl-bearing carbon, creates a unique chemical scaffold that is conducive to various biochemical interactions.

The synthesis and characterization of 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone have been the subject of several recent studies aimed at developing novel therapeutic agents. The compound’s molecular structure suggests that it may exhibit properties such as enzyme inhibition, receptor binding, and modulation of signaling pathways. These attributes make it a promising candidate for further investigation in drug discovery pipelines.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into organic molecules can significantly influence their electronic properties, leading to increased lipophilicity and better cell membrane penetration. This characteristic is particularly valuable in the development of small-molecule drugs designed to interact with biological targets.

The 6-Bromo-2-fluoro-3-methylphenyl moiety in 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone is particularly noteworthy. The bromine atom can serve as a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the construction of more complex molecular architectures. Additionally, the fluoro substituent can enhance the compound’s binding affinity to biological targets by participating in halogen bonding interactions.

Recent research has highlighted the potential of 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone as a key intermediate in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, anticancer, and antimicrobial properties. The trifluoromethyl group on the ketone further contributes to the compound’s pharmacological potential by increasing its lipophilicity and reducing its susceptibility to metabolic degradation.

The exploration of 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone has also led to insights into the structural requirements for effective drug design. Computational modeling and experimental studies have revealed that subtle modifications in its chemical structure can significantly alter its biological activity. This underscores the importance of precision in medicinal chemistry and highlights the need for sophisticated synthetic methodologies.

One of the most exciting developments in the field has been the application of 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes and are often targeted by therapeutic agents. The compound’s ability to interact with kinase active sites has been investigated through both computational docking studies and experimental validation. These efforts have yielded promising leads for novel kinase inhibitors with potential applications in treating various diseases.

The role of fluorine atoms in modulating drug-receptor interactions cannot be overstated. In many cases, the presence of fluorine can lead to increased binding affinity and selectivity towards biological targets. This phenomenon has been observed with 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone, where fluorine-mediated interactions contribute to its observed pharmacological effects. Further research is needed to fully elucidate these mechanisms and exploit them for drug development purposes.

Another area where 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone has shown promise is in the development of probes for biochemical assays. Fluorinated compounds are often used as reporters in high-throughput screening (HTS) campaigns due to their favorable photophysical properties and ease of detection. The compound’s unique structure makes it an excellent candidate for designing probes that can monitor enzymatic activity or protein-protein interactions.

The synthesis strategies employed for preparing 1-(6-Bromo-2-fluoro-3-methylphenyl)-2,2,2-trifluoroethanone have also advanced significantly over recent years. Modern synthetic methodologies now allow for more efficient and scalable production processes compared to traditional approaches. These advancements have not only reduced costs but also enabled access to larger quantities of material for further study.

In conclusion, 1-(6-Bromo- 。